Cas no 2365243-37-2 (Ethyl 4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazine-2-carboxylate)

• Product Name: Ethyl 4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazine-2-carboxylate
• CAS No: 2365243-37-2
• MF: C₉H₈ClIN₄O₂
• MW: 366.542892456055
• CID: 5107969
• Update Time: 2026-03-03

Ethyl 4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazine-2-carboxylate

• Inchi： 1S/C9H8ClIN4O2/c1-3-17-8(16)6-12-7-5(11)4(2)14-15(7)9(10)13-6/h3H2,1-2H3
• InChI Key： PBQLSHLOVZUQGE-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN2C(=NC(C(=O)OCC)=NC2=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 2.7
• Topological Polar Surface Area: 69.4

Additional information on Ethyl 4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazine-2-carboxylate

Recent Advances in the Study of Ethyl 4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazine-2-carboxylate (CAS: 2365243-37-2)

Ethyl 4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazine-2-carboxylate (CAS: 2365243-37-2) is a novel heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to the pyrazolo[1,5-a][1,3,5]triazine class, which is known for its diverse biological activities and potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity.

The synthesis of Ethyl 4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazine-2-carboxylate involves a multi-step process that includes the condensation of appropriate precursors followed by halogenation and esterification. The presence of both chloro and iodo substituents on the triazine ring enhances its reactivity, making it a valuable intermediate for further functionalization. Researchers have optimized the synthetic route to improve yield and purity, which is critical for subsequent biological testing.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent inhibitory effects against several protein kinases, including those involved in cancer cell proliferation. Molecular docking studies suggest that the compound binds to the ATP-binding site of these kinases, thereby disrupting their activity. These findings are supported by in vitro assays showing significant reduction in cancer cell viability at micromolar concentrations. The compound's selectivity profile is currently under investigation to identify potential off-target effects.

Further research has explored the pharmacokinetic properties of Ethyl 4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazine-2-carboxylate. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate moderate oral bioavailability and favorable metabolic stability. However, challenges remain in optimizing its solubility and minimizing potential toxicity, which are areas of active investigation. Structural modifications, such as the introduction of solubilizing groups, are being explored to enhance its drug-like properties.

The potential therapeutic applications of this compound extend beyond oncology. Recent studies have investigated its role in inflammatory diseases and neurodegenerative disorders, given the involvement of kinase signaling pathways in these conditions. While these studies are still in the early stages, the compound's multifunctional nature makes it a promising candidate for further development. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical applications.

In conclusion, Ethyl 4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazine-2-carboxylate (CAS: 2365243-37-2) represents a promising scaffold for the development of novel therapeutics. Its unique structural features and broad biological activity profile warrant further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models. The compound's potential to address unmet medical needs in oncology and other therapeutic areas makes it a valuable subject of ongoing research.